2-AMINO-3-BROMO-6-(TRIFLUOROMETHYL)BENZONITRILE

Specification

• CAS No.: 1806849-47-7
• Molecular Formula: C8H4BrF3N2
• Molecular Weight: 265.03 g/mol
• IUPAC Name: 2-amino-3-bromo-6-(trifluoromethyl)benzonitrile
• Standard InChI: InChI=1S/C8H4BrF3N2/c9-6-2-1-5(8(10,11)12)4(3-13)7(6)14/h1-2H,14H2
• Standard InChI Key: GLKYBAOIXFSWEL-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1C(F)(F)F)C#N)N)Br
• Canonical SMILES: C1=CC(=C(C(=C1C(F)(F)F)C#N)N)Br

Introduction

2-Amino-3-bromo-6-(trifluoromethyl)benzonitrile is a complex organic compound with the CAS number 1806849-47-7. It belongs to the class of aromatic nitriles, which are known for their versatility in organic synthesis and their presence in various pharmaceutical and industrial applications. This compound is characterized by its molecular formula, C8H5BrF3N2, and its molecular weight is approximately 265.03 g/mol.

Synthesis and Characterization

The synthesis of 2-amino-3-bromo-6-(trifluoromethyl)benzonitrile typically involves multi-step reactions starting from simpler aromatic compounds. The characterization of this compound can be achieved through various analytical techniques such as NMR spectroscopy, infrared spectroscopy, and mass spectrometry. These methods help in confirming the structure and purity of the compound.

Biological and Chemical Applications

While specific biological activities of 2-amino-3-bromo-6-(trifluoromethyl)benzonitrile are not extensively documented, compounds with similar structures often exhibit antimicrobial and anticancer properties. The trifluoromethyl group is known to enhance the lipophilicity of molecules, which can improve their ability to penetrate biological membranes.

Safety and Handling

Handling of 2-amino-3-bromo-6-(trifluoromethyl)benzonitrile requires caution due to potential hazards associated with its chemical properties. It should be stored in a cool, dry place, away from light, and handled with appropriate protective equipment to avoid skin and eye irritation.

Research Findings and Future Directions

Research on compounds like 2-amino-3-bromo-6-(trifluoromethyl)benzonitrile is ongoing, with a focus on exploring their potential applications in pharmaceuticals and materials science. Future studies may investigate its biological activities more thoroughly and explore its use as a precursor for synthesizing more complex molecules.